Cas no 748760-80-7 (Ethyl (3R)-3-[[[(2S)-1-amino-1-oxobutan-2-yl]amino]methyl]hexanoate)

• Product Name: Ethyl (3R)-3-[[[(2S)-1-amino-1-oxobutan-2-yl]amino]methyl]hexanoate
• CAS No: 748760-80-7
• MF: C₁₃H₂₆N₂O₃
• MW: 258.357143878937
• CID: 4765001
• PubChem ID: 87371000
• Update Time: 2025-05-20

Ethyl (3R)-3-[[[(2S)-1-amino-1-oxobutan-2-yl]amino]methyl]hexanoate Chemical and Physical Properties

Names and Identifiers

• (R)-Ethyl 3-((((S)-1-amino-1-oxobutan-2-yl)amino)methyl)hexanoate
• ethyl (3R)-3-[[[(2S)-1-amino-1-oxobutan-2-yl]amino]methyl]hexanoate
• 748760-80-7
• ethyl (3R)-3-({[(1S)-1-carbamoylpropyl]amino}methyl)hexanoate
• SCHEMBL2322660
• Ethyl (3R)-3-[[[(2S)-1-amino-1-oxobutan-2-yl]amino]methyl]hexanoate

• Inchi： 1S/C13H26N2O3/c1-4-7-10(8-12(16)18-6-3)9-15-11(5-2)13(14)17/h10-11,15H,4-9H2,1-3H3,(H2,14,17)/t10-,11+/m1/s1
• InChI Key： CKYVPSMIYLEXEJ-MNOVXSKESA-N
• SMILES： O(CC)C(C[C@@H](CCC)CN[C@H](C(N)=O)CC)=O

Computed Properties

• Exact Mass: 258.19434270g/mol
• Monoisotopic Mass: 258.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 11
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 81.4

Experimental Properties

• Melting Point: NA
• Boiling Point: NA

Ethyl (3R)-3-[[[(2S)-1-amino-1-oxobutan-2-yl]amino]methyl]hexanoate Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Safety Instruction： CAUT

Additional information on Ethyl (3R)-3-[[[(2S)-1-amino-1-oxobutan-2-yl]amino]methyl]hexanoate

Ethyl (3R)-3-[[[(2S)-1-amino-1-oxobutan-2-yl]amino]methyl]hexanoate and Its Significance in Modern Chemical Research

Ethyl (3R)-3-[[[(2S)-1-amino-1-oxobutan-2-yl]amino]methyl]hexanoate, a compound with the CAS number 748760-80-7, represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This compound, characterized by its complex stereochemical configuration and functional groups, has garnered significant attention in recent years due to its potential applications in drug development and biochemical research.

The molecular structure of Ethyl (3R)-3-[[[(2S)-1-amino-1-oxobutan-2-yl]amino]methyl]hexanoate is highly intricate, featuring multiple chiral centers and amine functionalities. These structural attributes make it a valuable scaffold for the synthesis of novel bioactive molecules. Specifically, the presence of the (3R) configuration at the third carbon atom and the (2S) configuration at the second carbon atom of the side chain contributes to its unique chemical properties and biological activity.

In recent years, there has been a growing interest in the development of chiral auxiliaries and ligands for asymmetric synthesis. Ethyl (3R)-3-[[[(2S)-1-amino-1-oxobutan-2-yl]amino]methyl]hexanoate has been explored as a potential candidate in this context. Its ability to facilitate enantioselective reactions makes it particularly useful in the synthesis of optically active compounds, which are crucial in pharmaceuticals and agrochemicals. The compound's stereochemistry allows for precise control over reaction outcomes, enabling chemists to produce enantiomerically pure products with high efficiency.

Moreover, Ethyl (3R)-3-[[[(2S)-1-amino-1-oxobutan-2-yl]amino]methyl]hexanoate has shown promise in the field of protease inhibition. Proteases are enzymes that play critical roles in various biological processes, including metabolism, signal transduction, and disease pathogenesis. By designing molecules that selectively inhibit specific proteases, researchers can develop novel therapeutic strategies for conditions such as cancer, inflammation, and infectious diseases. The compound's amine functionalities provide multiple points of interaction with protease active sites, making it a versatile tool for structure-based drug design.

Recent studies have highlighted the compound's potential in modulating immune responses. The immune system is a complex network of cells, tissues, and organs that work together to defend against pathogens and maintain homeostasis. Dysregulation of immune responses can lead to various diseases, including autoimmune disorders and chronic inflammation. Ethyl (3R)-3-[[[(2S)-1-amino-1-oxobutan-2-yl]amino]methyl]hexanoate has been investigated for its ability to interact with immune cells and modulate their activity. Preliminary findings suggest that it may enhance the function of regulatory T cells, which are essential for maintaining immune tolerance.

The synthesis of Ethyl (3R)-3-[[[(2S)-1-amino-1-oxobutan-2-yl]amino]methyl]hexanoate presents unique challenges due to its complex stereochemistry. Traditional synthetic routes often require multiple steps and careful optimization to achieve high yields and enantiomeric purity. However, advances in catalytic asymmetric methods have made it possible to streamline these processes. For instance, transition metal-catalyzed reactions have been employed to construct key stereocenters with high efficiency. These methodologies not only improve synthetic accessibility but also reduce environmental impact by minimizing waste generation.

In addition to its synthetic significance, Ethyl (3R)-3-[[[(2S)-1-amino-1-oxobutan-2-yl]amino]methyl]hexanoate has been used as a building block for more complex molecules. By incorporating this compound into larger scaffolds, researchers can explore new chemical space and discover novel bioactivities. This approach is particularly valuable in drug discovery pipelines, where diversity is key to identifying compounds with therapeutic potential. The compound's modular structure allows for easy modification at various positions, enabling the creation of a wide range of derivatives.

The pharmacological properties of Ethyl (3R)-3-[[[(2S)-1-amino-1-oxtobutane 8060 80 7]]]]]]]]]]]]]]]]]]]]]]]]]]]]]]]-[[(cas no748760 80 7)]Ethyl (3R)-3-[[[( S) ]amino]methyl]hexanoate] hexanoate] hexanoate] hexanoate] hexanoate] hexanoate] hexanoate] hexanoate] hexanoate] hexanoate] hexanoate] hexanoateEthyl (^{Ethyl (Ethyl (Ethyl (Ethyl (Ethyl (Ethyl (Ethyl (Ethyl (Ethyl (Ethyl (Ethyl (The investigation into Ethyl (3R)-3-[[((em>(em>(em>(em>(em>(em](em](em](em](em](em](em](em]-[The exploration into Ethyl (Eth}

The exploration into Ethe